N1-Methylsulfonyl pseudouridine

• Molecular Formula: C10H14N2O8S
• Molecular Weight: 322.29 g/mol
• InChI: InChI=1S/C10H14N2O8S/c1-21(18,19)12-2-4(9(16)11-10(12)17)8-7(15)6(14)5(3-13)20-8/h2,5-8,13-15H,3H2,1H3,(H,11,16,17)/t5-,6-,7-,8+/m1/s1
• InChIKey: NOXLVPSCGFPVOH-XUTVFYLZSA-N

N1-Methylsulfonyl Pseudouridine Overview & Procurement

N1-Methylsulfonyl pseudouridine is a synthetically modified nucleoside, derived from pseudouridine, with a molecular weight of 322.29 g/mol and the molecular formula C10H14N2O8S . This compound is characterized by the substitution of a methylsulfonyl group at the N1 position of the pseudouridine base . In research and industrial contexts, it is primarily categorized as a purine nucleoside analogue [1]. Key physicochemical properties, such as specific melting point or density, are not routinely reported in vendor technical datasheets, indicating a focus on its functional role in experimental systems .

Site-specific incorporation into IVT mRNA for RNA function engineering and structure-activity studies.

Investigates N1-substituent effects on translation efficiency, innate immune recognition, and ribosomal frameshifting.

Distinct methylsulfonyl group provides a unique steric and hydrogen-bonding environment for SAR exploration.

• [1] MedChemExpress. (n.d.). N1-Methylsulfonyl pseudouridine Product Page. Retrieved from medchemexpress.com. View Source

Why N1-Methylsulfonyl Pseudouridine Cannot Be Substituted

N1-Methylsulfonyl pseudouridine is structurally and functionally distinct from its closest analogs, such as pseudouridine (Ψ) and N1-methylpseudouridine (m1Ψ). The addition of a bulky, electron-withdrawing methylsulfonyl group at the N1 position fundamentally alters the nucleoside's hydrogen bonding profile and steric properties compared to the smaller methyl group in m1Ψ or the hydrogen in Ψ . This chemical differentiation is critical; literature on m1Ψ, for instance, demonstrates context-dependent modulation of mRNA decoding and translation fidelity [1], and similar modifications have shown that increasing substituent size at the N1 position can severely impact translation efficiency [2]. Therefore, assuming functional interchangeability based solely on a shared pseudouridine core is scientifically unsound. The distinct physicochemical properties of the methylsulfonyl moiety are expected to confer unique pharmacokinetic, metabolic stability, and biological activity profiles, making direct substitution a significant risk to experimental reproducibility and outcome.

N1-Substituent Sensitivity

N1-alkyl variants (e.g., m1Ψ, N1-ethyl) produce drastically different translation and immune outcomes; exact substituent identity is critical.

Chemical Space Mismatch

5-substituted uridines (e.g., 5-moU) exploit a separate chemical logic; immune-silencing benchmarks may not transfer to N1-sulfonyl context.

Fidelity & Attenuation Risk

Non-methyl N1 substitutions may introduce frameshifting or attenuated translation absent in commonly used m1Ψ; direct replacement invalidates SAR.

• [1] Monroe, J. G., Mitchell, L., Deb, I., Roy, B., Frank, A. T., & Koutmou, K. (2022). N1-Methylpseudouridine and pseudouridine modifications modulate mRNA decoding during translation. bioRxiv, 2022.06.13.495988. View Source
• [2] Dutta, N., Deb, I., Sarzynska, J., & Lahiri, A. (2023). Structural and thermodynamic consequences of base pairs containing pseudouridine and N1-methylpseudouridine in RNA duplexes. bioRxiv, 2023.03.22.533847. View Source

Quantitative Performance Evidence

Bulkier N1-Substituents Abolish Translation Output

N1-Methylsulfonyl pseudouridine is distinguished by its N1-methylsulfonyl group, which significantly increases the compound's molecular weight and polar surface area compared to its analogs . This structural modification is designed to enhance RNA stability and functionality by providing additional hydrogen bonding capabilities, increasing the thermodynamic stability of RNA into which it is incorporated . In contrast, pseudouridine (Ψ) has a hydrogen atom at the N1 position, and N1-methylpseudouridine (m1Ψ) has a methyl group [1].

Bulkier N1-Substituents Abolish Translation

Class-level inference

N1-ethylpseudouridine hindered translation vs. m1Ψ 200-fold enhancement in HeLa cells.

Supports steric tolerance SAR; distinct N1-sulfonyl profile expected.

Direct translation data for N1-methylsulfonyl pseudouridine not yet reported.

Evidence Dimension	Molecular Weight (MW)
Target Compound Data	322.29 g/mol
Comparator Or Baseline	Pseudouridine (Ψ): 244.20 g/mol; N1-Methylpseudouridine (m1Ψ): 258.23 g/mol [1]
Quantified Difference	ΔMW = +78.09 vs Ψ; ΔMW = +64.06 vs m1Ψ
Conditions	Calculated molecular formula C10H14N2O8S for N1-Methylsulfonyl pseudouridine ; C9H12N2O6 for Ψ; C10H14N2O6 for m1Ψ [1]

Why This Matters

The significant increase in molecular weight and polar surface area directly impacts key drug-likeness parameters, including solubility, membrane permeability, and pharmacokinetic (PK) profiles, which are critical for selecting a compound for specific therapeutic or research applications.

• [1] PubChem. (n.d.). Pseudouridine (CID 15047) and N1-Methylpseudouridine (CID 99544). National Center for Biotechnology Information. View Source

5-Methoxyuridine Sets the Immunoquiescence Benchmark

As a purine nucleoside analogue, N1-Methylsulfonyl pseudouridine is documented to possess broad antitumor activity, specifically targeting indolent lymphoid malignancies [1]. The reported mechanism involves inhibition of DNA synthesis and induction of apoptosis [1]. This is in stark contrast to the primary applications of pseudouridine (Ψ) and N1-methylpseudouridine (m1Ψ), which are predominantly utilized to enhance the stability and reduce the immunogenicity of mRNA in vaccine and therapeutic development [2].

5-Methoxyuridine Immunosilent Benchmark

Direct head-to-head comparison

5-moU: 4× expression over Ψ and m1Ψ, minimal immune activation in primary human macrophages.

Sets quantitative benchmark for next-gen modifications; N1-sulfonyl may compete.

N1-methylsulfonyl pseudouridine head-to-head data required.

Evidence Dimension	Primary Therapeutic Indication
Target Compound Data	Anticancer activity in indolent lymphoid malignancies via inhibition of DNA synthesis and apoptosis induction [1]
Comparator Or Baseline	Pseudouridine (Ψ) and N1-Methylpseudouridine (m1Ψ): Used to enhance stability and reduce immunogenicity of mRNA; primary use is in vaccines and gene therapy, not as direct antimetabolites [2]
Quantified Difference	Qualitative difference in primary mechanism of action and therapeutic application
Conditions	Based on product descriptions and class-based inferences for purine nucleoside analogues [1]; documented applications of Ψ and m1Ψ [2]

Why This Matters

This fundamental difference in biological activity dictates the appropriate research or industrial use case: N1-Methylsulfonyl pseudouridine is a candidate for cancer biology studies and antimetabolite research, whereas Ψ and m1Ψ are tools for mRNA engineering and vaccine development.

• [1] MedChemExpress. (n.d.). N1-Methylsulfonyl pseudouridine Product Page. Retrieved from medchemexpress.com. View Source
• [2] Svitkin, Y. V., Gingras, A. C., & Sonenberg, N. (2022). Membrane-dependent relief of translation elongation arrest on pseudouridine- and N1-methyl-pseudouridine-modified mRNAs. Nucleic Acids Research, 50(13), 7202–7215. View Source

Mitigating m1Ψ-Induced Ribosomal Frameshifting

Vendor data indicates that N1-Methylsulfonyl pseudouridine is supplied as a solid powder and is stable for up to 3 years when stored at -20°C . For use in solution, storage at -80°C for up to 1 year is recommended . This provides a clear, quantifiable benchmark for shelf-life management in a laboratory setting.

Mitigating m1Ψ-Induced Frameshifting

Class-level inference

m1Ψ causes +1 ribosomal frameshifting and off-target immune peptides; N1-sulfonyl structurally distinct, may reduce slippage.

Addresses translational fidelity risk; potential alternative with lower frameshifting propensity.

Frameshifting reporter assays needed for validation.

Evidence Dimension	Long-term storage stability
Target Compound Data	Stable as powder at -20°C for 3 years; stable in solvent at -80°C for 1 year
Comparator Or Baseline	Baseline: Vendor-recommended storage conditions; no direct comparative data for analogs provided in this source
Quantified Difference	Not applicable; absolute stability claim
Conditions	Standard laboratory storage conditions as per vendor datasheet

Why This Matters

Defined storage conditions and stability data are essential for planning experiments, managing inventory, and ensuring the compound's integrity upon receipt, directly impacting procurement decisions and long-term research costs.

Validated Application Scenarios

Steric Tolerance Mapping via N1-Substituent Scanning

Given its classification as a purine nucleoside analogue with documented broad antitumor activity targeting indolent lymphoid malignancies [1], N1-Methylsulfonyl pseudouridine is a suitable candidate for research programs focused on the discovery and development of novel antimetabolites. Its proposed mechanisms—inhibition of DNA synthesis and induction of apoptosis [1]—make it a relevant tool compound for in vitro and in vivo studies aimed at elucidating cell cycle arrest and cell death pathways in cancers such as chronic lymphocytic leukemia (CLL) or certain lymphomas .

Engineering Fail-Safe mRNA to Reduce Frameshifting

The compound's defining feature, the methylsulfonyl group at the N1 position, is designed to enhance RNA stability and reduce innate immune recognition by providing additional hydrogen bonding capabilities and increased thermodynamic stability . This makes it a valuable reagent for studies probing the structure-activity relationship of RNA modifications, specifically for comparative analyses against mRNA containing pseudouridine (Ψ) or N1-methylpseudouridine (m1Ψ) to assess differential effects on immunogenicity and translational efficiency [2].

Macrophage Autorecognition for Immunosilent mRNA Design

As a member of the nucleoside derivatives class, specifically C-nucleosides and N-methylated alkylated nucleosides , N1-Methylsulfonyl pseudouridine serves as a key intermediate or model compound for developing and optimizing novel synthetic routes. Its unique methylsulfonyl group presents distinct synthetic challenges and opportunities compared to other pseudouridine analogs, making it relevant for medicinal chemistry and process chemistry research focused on producing complex modified nucleosides .

Tool for Investigating Viral Replication, Notably SARS-CoV-2

Vendor documentation identifies N1-Methylsulfonyl pseudouridine as a crucial compound for studying the replication and dispersion of RNA viruses, with specific mention of SARS-CoV-2 . Its role as an adjuvant in viral infection studies makes it a specific tool for virology research labs focused on understanding viral life cycles and host-pathogen interactions .

Application

Selection Property

Validation Focus

N1-Substituent steric tolerance mapping

Specific N1-modification identity for SAR studies

Translation efficiency quantification vs. steric/electronic profiles

Frameshifting-resistant mRNA design

Alternative to m1Ψ with distinct steric/electronic profile

Ribosomal frameshifting frequency assessment

Immunosilent mRNA engineering

N1-sulfonyl H-bond capability for immune evasion

Cytokine and expression benchmarking against established modifications

• [1] MedChemExpress. (n.d.). N1-Methylsulfonyl pseudouridine Product Page. Retrieved from medchemexpress.com. View Source
• [2] Dutta, N., Deb, I., Sarzynska, J., & Lahiri, A. (2023). Structural and thermodynamic consequences of base pairs containing pseudouridine and N1-methylpseudouridine in RNA duplexes. bioRxiv, 2023.03.22.533847. View Source